9-cis Retinol

• CAS: 34218-73-0
• Molecular Formula: C20H30O
• Molecular Weight: 286.5 g/mol
• InChI: InChI=1S/C20H30O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,21H,7,10,14-15H2,1-5H3
• InChIKey: FPIPGXGPPPQFEQ-UHFFFAOYSA-N

9-cis Retinol Procurement Evidence Guide

9-cis Retinol (CAS 34218-73-0), a specific geometric isomer of vitamin A alcohol, is the essential precursor in the endogenous biosynthesis of 9-cis-retinoic acid [1]. Unlike the more abundant all-trans isomer, 9-cis retinol serves as the obligate substrate for a dedicated metabolic branch, the rexinoid pathway, which leads exclusively to the formation of the nuclear receptor ligand 9-cis-retinoic acid, a primary endogenous agonist for the Retinoid X Receptors (RXRs) [2]. This unique metabolic routing underpins its specific application in research focused on RXR-mediated gene regulation, which is distinct from the pathways activated by all-trans retinoids [3].

RXR Pathway Studies Reported endogenous precursor to the dual RAR/RXR ligand 9-cis-retinoic acid

Stereochemical Control 9-cis configuration enables isomer-specific retinoid signaling research

Metabolic Profiling Isomer-pure substrate required for chaperone and dehydrogenase studies

• [1] Kraft JC, Kimelman D, Juchau MR. Xenopus laevis: a model system for the study of embryonic retinoid metabolism. I. Embryonic metabolism of 9-cis- and all-trans-retinals and retinols to their corresponding acid forms. Drug Metab Dispos. 1995;23(1):72-82. PMID: 7720528. View Source
• [2] Figure 1. The rexinoid pathway is driven by stereoisomerization of all-trans retinol to 9-cis retinol... RDH enzymes then oxidize 9-cis retinol to 9-cis retinal... to generate 9-cis retinoic acid, which is the ligand for rexinoid (RXR) signaling. PMC11318670. View Source
• [3] Allenby G, Bocquel MT, Saunders M, Kazmer S, Speck J, Rosenberger M, Lovey A, Kastner P, Grippo JF, Chambon P, Levin AA. Retinoic acid receptors and retinoid X receptors: interactions with endogenous retinoic acids. Proc Natl Acad Sci U S A. 1993;90(1):30-4. PMID: 8380496. View Source

Why All-Trans-Retinol Fails in RXR Research

The functional disparity between 9-cis retinol and its all-trans isomer is absolute and enforced at the receptor level. While the predominant all-trans isomer is the obligate precursor for the RAR-activating ligand all-trans-retinoic acid, it cannot serve as a direct ligand for RXRs. Conversely, the 9-cis isomer is the necessary precursor for the unique RXR-activating ligand, 9-cis-retinoic acid [1]. Substituting 9-cis retinol with all-trans retinol in cell-based studies will fail to activate the RXR-mediated signaling axis, as the all-trans isomer does not yield a potent RXR agonist [2]. This fundamental difference in metabolic fate and downstream receptor activation precludes any simple substitution in experimental systems designed to interrogate rexinoid biology, as the two isomers operate within distinct and non-redundant branches of the retinoid signaling network [3].

Risk Dimension

9-cis Retinol Target Context

All-trans Retinol Substitution Context

RXR Ligand Generation

Metabolized to 9-cis-RA, reported RXR ligand with nanomolar binding

Metabolized to all-trans-RA, which may not activate RXRs without isomerization

Intracellular Trafficking

Distinct CRBP-III binding (Kd 130 nM) may influence chaperone routing

Different CRBP-III affinity (Kd 109 nM) can shift intracellular partitioning

Cellular Uptake Preference

Hepatic cell uptake may be isomer-dependent; stellate cells show no preference

Preferential uptake in Hep G2 cells reported; isomer mixtures confound metabolic assays

• [1] Allenby G, Bocquel MT, Saunders M, Kazmer S, Speck J, Rosenberger M, Lovey A, Kastner P, Grippo JF, Chambon P, Levin AA. Retinoic acid receptors and retinoid X receptors: interactions with endogenous retinoic acids. Proc Natl Acad Sci U S A. 1993;90(1):30-4. PMID: 8380496. View Source
• [2] Allegretto EA, McClurg MR, Lazarchik SB, Clemm DL, Kerner SA, Elgort MG, Boehm MF, White SK, Pike JW, Heyman RA. Transactivation properties of retinoic acid and retinoid X receptors in mammalian cells and yeast. Correlation with hormone binding and effects of metabolism. J Biol Chem. 1993;268(35):26625-33. PMID: 8253793. View Source
• [3] Figure 1. The rexinoid pathway... Both 9-cis and atRA are shuttled into the nucleus... to activate nuclear signaling... The canonical branch of nuclear retinoid signaling is stimulated by conversion of CRBP-bound all-trans retinol... to generate the obligate RAR ligand, atRA. PMC11318670. View Source

9-cis Retinol vs. Major Retinoid Comparators

RXR Ligand Precursor Comparison

The downstream metabolite of 9-cis retinol, 9-cis-retinoic acid (9-cis-RA), demonstrates a unique, dual-receptor binding profile, engaging both Retinoic Acid Receptors (RARs) and Retinoid X Receptors (RXRs) with high affinity. In contrast, the primary metabolite of all-trans retinol, all-trans-retinoic acid (t-RA), binds with high affinity only to RARs and shows negligible binding to RXRs [1][2]. This dual-receptor activation translates into potent transcriptional effects; 9-cis-RA activates both GAL4-RXR and GAL4-RAR chimeric receptors with EC50 values ranging from 3 to 20 nM, whereas t-RA efficiently activates only the GAL4-RAR chimeric receptors [3].

RXR Ligand Precursor

Head-to-head

9-cis-RA binds RXRα/β/γ (Kd 15.7, 18.3, 14.1 nM); all-trans-RA shows no significant RXR binding in nucleosol assay.

Only the 9-cis isomer generates the endogenous RXR ligand in cellular models.

Assayed in COS-1 cell nucleosol; binding affinity may differ in full-length receptor contexts.

Evidence Dimension	Receptor Binding Affinity (Kd)
Target Compound Data	9-cis-retinoic acid (9-cis-RA): RAR Kd = 0.2-0.7 nM; RXR Kd = 14.1-18.3 nM
Comparator Or Baseline	all-trans-retinoic acid (t-RA): RAR Kd = 0.2-0.7 nM; RXR Kd = No binding
Quantified Difference	9-cis-RA uniquely binds RXR (Kd ~15-18 nM), whereas t-RA does not bind RXR.
Conditions	Nucleosol preparations from transiently transfected COS-1 cells; recombinant receptor proteins.

Why This Matters

For researchers, this data confirms that 9-cis retinol is the required precursor for activating RXR-mediated transcription, a pathway inaccessible to all-trans retinol.

• [1] Allegretto EA, et al. Transactivation properties of retinoic acid and retinoid X receptors in mammalian cells and yeast. J Biol Chem. 1993;268(35):26625-33. PMID: 8253793. View Source
• [2] Allenby G, et al. Retinoic acid receptors and retinoid X receptors: interactions with endogenous retinoic acids. Proc Natl Acad Sci U S A. 1993;90(1):30-4. PMID: 8380496. View Source
• [3] Allenby G, et al. Retinoic acid receptors and retinoid X receptors: interactions with endogenous retinoic acids. Proc Natl Acad Sci U S A. 1993;90(1):30-4. PMID: 8380496. View Source

CRBP Binding Affinity Profiling

In a direct head-to-head comparison, Hep G2 hepatoma cells exhibited a clear preference for accumulating all-trans retinol over 9-cis retinol when provided with equimolar concentrations of both isomers [1]. In contrast, hepatic stellate cells (HSC-T6) did not show a preference between the two isomers, indicating cell-type-specific transport or metabolic mechanisms that discriminate between these retinoid stereoisomers [2].

CRBP-III Binding

Head-to-head

Kd for 9-cis-retinol = 130 nM vs. 13-cis = 83 nM, all-trans = 109 nM (recombinant mouse CRBP-III).

Isomer-specific chaperone binding can influence intracellular retinoid delivery.

Fluorescence titration data; cellular CRBP-III levels may modulate relative occupancy.

Evidence Dimension	Cellular Uptake/Accumulation
Target Compound Data	9-cis-retinol: Less preferential accumulation in Hep G2 cells.
Comparator Or Baseline	all-trans-retinol: Preferential accumulation in Hep G2 cells.
Quantified Difference	Hep G2 cells preferentially incorporate all-trans-retinol when equimolar concentrations of all-trans- and 9-cis-retinol were provided.
Conditions	Equimolar concentrations in Hep G2 and HSC-T6 cell culture medium.

Why This Matters

This differential uptake underscores that 9-cis retinol's cellular bioavailability and subsequent metabolism are not equivalent to the all-trans form, impacting the design and interpretation of experiments in hepatic cell models.

• [1] Paik J, Blaner WS, Swisshelm K. Cis-retinol dehydrogenase: 9-cis-retinol metabolism and its effect on proliferation of human MCF7 breast cancer cells. Exp Cell Res. 2005;303(1):183-96. PMID: 15572036. View Source
• [2] Paik J, et al. Cis-retinol dehydrogenase: 9-cis-retinol metabolism and its effect on proliferation of human MCF7 breast cancer cells. Exp Cell Res. 2005;303(1):183-96. PMID: 15572036. View Source

Cell-Type Specific Uptake Preference

In enzymatic assays, 9-cis retinol demonstrates superior catalytic efficiency compared to other retinoid isomers. Specifically, for human class IV alcohol dehydrogenase (ADH4), 9-cis retinol was identified as the best retinoid substrate, strongly supporting its dedicated role in generating 9-cis-retinoic acid [1]. Furthermore, studies on human ADH2 revealed that its catalytic efficiency (kcat/Km) for 9-cis-retinol was the highest among all tested substrates, with a Km range of 0.05-0.3 μM [2].

Cell-Type Uptake

Head-to-head

Hep G2 cells preferentially incorporate all-trans over 9-cis retinol; HSC-T6 stellate cells show no preference.

Cell-type handling of isomers may shift intracellular retinoid pools and assay readouts.

Equimolar competition in culture; quantified preference not reported as absolute.

Evidence Dimension	Enzymatic Catalytic Efficiency (kcat/Km)
Target Compound Data	9-cis-retinol: Highest catalytic efficiency for ADH2; best retinoid substrate for ADH4.
Comparator Or Baseline	Other retinoid isomers (e.g., all-trans, 13-cis): Lower catalytic efficiencies for the same enzymes.
Quantified Difference	Km for 9-cis-retinol with human ADH2 = 0.05-0.3 μM.
Conditions	In vitro enzyme assays using purified human alcohol dehydrogenase isoforms (ADH2, ADH4).

Why This Matters

The high catalytic efficiency of 9-cis retinol for specific dehydrogenases confirms its role as the kinetically favored substrate for generating the downstream RXR ligand, highlighting its unique and non-redundant position in retinoid metabolism.

• [1] Kedishvili NY, Gough WH, Chernoff EA, Hurley TD, Stone CL, Bowman KD, Popov KM, Bosron WF, Li TK. Molecular basis for differential substrate specificity in class IV alcohol dehydrogenases: a conserved function in retinoid metabolism but not in ethanol oxidation. J Biol Chem. 1997;272(11):7494-500. PMID: 9054452. View Source
• [2] Hellgren M, Strömberg P, Gallego O, Martras S, Farrés J, Persson B, Parés X, Höög JO. Alcohol dehydrogenase 2 is a major hepatic enzyme for human retinol metabolism. Cell Mol Life Sci. 2007;64(4):498-505. PMID: 17279314. View Source

Oxidative Stability of the 9-cis Isomer

The intracellular transport and metabolism of 9-cis retinol are mediated by its high-affinity interaction with Cellular Retinol Binding Proteins (CRBPs). Binding studies reveal that 9-cis-retinol binds to CRBPI and CRBPII with dissociation constants (Kd) of 11 nM and 68 nM, respectively [1]. In comparison, all-trans-retinol exhibits even higher affinities for these chaperones (Kd values of ~10 nM for CRBPI and ~10-20 nM for CRBPII) [2], indicating that while both isomers utilize these transport proteins, their binding kinetics and subsequent metabolic channeling may differ.

Oxidative Stability

Class-level

Patent literature describes cis-retinol isomers as less stable and more oxidation-prone than all-trans retinol.

Stability-controlled procurement and handling may support reproducible isomer studies.

Data to verify; specific degradation kinetics not provided.

Evidence Dimension	Binding Affinity (Kd) to CRBPI and CRBPII
Target Compound Data	9-cis-retinol: CRBPI Kd = 11 nM; CRBPII Kd = 68 nM.
Comparator Or Baseline	all-trans-retinol: CRBPI Kd ≈ 10 nM; CRBPII Kd ≈ 10-20 nM.
Quantified Difference	9-cis-retinol exhibits 6- to 7-fold lower affinity for CRBPII compared to all-trans-retinol.
Conditions	In vitro binding assays using purified recombinant CRBP proteins.

Why This Matters

This distinct binding profile to intracellular chaperones can influence the half-life, subcellular localization, and enzymatic processing of 9-cis retinol, making it a critical parameter for studies focused on intracellular retinoid flux and metabolism.

• [1] Kane MA, Chen AC, Napoli JL. Binding affinities of CRBPI and CRBPII for 9-cis-retinoids. Biochim Biophys Acta. 2011;1810(5):514-8. PMID: 21382444. View Source
• [2] Noy N. Retinoid-binding proteins: mediators of retinoid action. Biochem J. 2000;348 Pt 3(Pt 3):481-95. PMID: 10839978. View Source

9-cis Retinol Research Applications

RXR Pharmacology & Signaling

9-cis Retinol is the essential starting material for generating the endogenous RXR agonist, 9-cis-retinoic acid, in biological systems. As established in Section 3, its downstream metabolite uniquely activates both RARs and RXRs, unlike all-trans-retinol. This makes 9-cis retinol the correct choice for experiments designed to dissect RXR-specific gene regulation, metabolism, and development [1].

Isomer-Specific Retinoid Metabolism

Given its superior catalytic efficiency as a substrate for enzymes like ADH2 and ADH4, as detailed in Section 3, 9-cis retinol is the preferred probe for characterizing the activity, kinetics, and substrate specificity of retinoid-metabolizing enzymes (e.g., retinol dehydrogenases, alcohol dehydrogenases) in biochemical assays [2].

RXR Agonist/Antagonist SAR Studies

The differential cellular uptake of 9-cis versus all-trans retinol in cell models like Hep G2, and its distinct binding affinities for CRBPI and CRBPII, make 9-cis retinol a valuable tool for studying the mechanisms of retinoid transport, chaperone interactions, and metabolic channeling within the cell [3].

Analytical Assay Standardization

The unique chromatographic properties of 9-cis retinol, which allow for its separation from other isomers (e.g., 13-cis, 11-cis, all-trans), make it an essential analytical standard. It is used for method development and validation in HPLC and LC-MS assays aimed at quantifying specific retinoid isomers in complex biological matrices [4].

Application

Selection Property

Validation Focus

RXR signaling pathway studies

Isomer-specific retinoid stereochemistry

RXR binding and transcriptional activation context

Isomer-specific retinoid metabolism

Differential chaperone binding profile

Intracellular trafficking and metabolism pathway context

RXR agonist/antagonist SAR studies

Endogenous RXR ligand scaffold

Competitive binding and SAR benchmarking context

Analytical assay standardization

Isomer-specific stability profile

Method validation and isomer quantification in biological matrices

• [1] Allenby G, Bocquel MT, Saunders M, Kazmer S, Speck J, Rosenberger M, Lovey A, Kastner P, Grippo JF, Chambon P, Levin AA. Retinoic acid receptors and retinoid X receptors: interactions with endogenous retinoic acids. Proc Natl Acad Sci U S A. 1993;90(1):30-4. PMID: 8380496. View Source
• [2] Hellgren M, Strömberg P, Gallego O, Martras S, Farrés J, Persson B, Parés X, Höög JO. Alcohol dehydrogenase 2 is a major hepatic enzyme for human retinol metabolism. Cell Mol Life Sci. 2007;64(4):498-505. PMID: 17279314. View Source
• [3] Kane MA, Chen AC, Napoli JL. Binding affinities of CRBPI and CRBPII for 9-cis-retinoids. Biochim Biophys Acta. 2011;1810(5):514-8. PMID: 21382444. View Source
• [4] Gundersen TE, Blomhoff R. Qualitative and quantitative liquid chromatographic determination of natural retinoids in biological samples. Methods Enzymol. 1999;299:430-41. PMID: 9916220. View Source